2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: N-methyl-2-[(4-propan-2-yloxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C19H22N2O3S/c1-11(2)24-13-9-7-12(8-10-13)17(22)21-19-16(18(23)20-3)14-5-4-6-15(14)25-19/h7-11H,4-6H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: ULKUFUJOTCUWTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)NC
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry. They have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Synthesis Analysis

Thiophene derivatives are synthesized using various methods. For instance, 3-amino-thiophene-2-carboxylate derivatives are used in the synthesis of thieno[3,2-d]pyrimidin-4-ones. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives show high antimicrobial activity against various microbial infections. Different approaches have been made to prove thiophene as an antimicrobial agent.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

• Results : Th-BN emits narrowband green light at 512 nm, with a high luminous efficiency of 97% and a narrow full-width at half maximum (FWHM) of 41 nm. .

Antibacterial and Antimycobacterial Properties

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Antioxidant Potential

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Future Directions

The synthesis and investigation of new structural prototypes of thiophene derivatives with more effective pharmacological activity is a topic of interest for medicinal chemists. They are remarkably effective compounds with respect to their biological and physiological functions.

Mechanism of Action

Target of Action

The compound “2-(4-isopropoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide” belongs to the class of organic compounds known as thiophene derivatives . These compounds have been the subject of various studies due to their potential pharmacological activities. .

Mode of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The specific interaction of this compound with its targets and the resulting changes are subject to ongoing research.

Biochemical Pathways

Thiophene derivatives are known to interact with a variety of biochemical pathways, leading to their diverse pharmacological effects

Result of Action

As a thiophene derivative, it is likely to exhibit a variety of pharmacological effects, as mentioned earlier . .